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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B8003736

Audience: Researchers, scientists, and drug development professionals.
1.0 Introduction

Calcium mesoxalate trihydrate (CAS RN: 21085-60-9), also known as Mesoxalic Acid
Calcium Salt Trihydrate or Calcium Ketomalonate Trihydrate, is a chemical compound utilized
in various research applications. Due to its specific chemical properties, including its
hygroscopic nature and potential hazards, adherence to strict handling and storage protocols is
essential to ensure the safety of laboratory personnel and maintain the integrity of the
compound.[1][2] These notes provide a comprehensive guide to its safe handling, storage, and
use in a research setting.

2.0 Material Properties and Specifications

Proper handling and experimental design require a clear understanding of the material's
physical and chemical properties. The following table summarizes key quantitative data for
Calcium mesoxalate trihydrate.
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Property Specification Source(s)
Mesoxalic Acid Calcium Salt
Synonyms Trihydrate, Calcium
Ketomalonate Trihydrate
CAS Number 21085-60-9
Molecular Formula C3H2Ca0e6-3H20
Molecular Weight 228.17 g/mol
White to almost white powder
Appearance
or crystal
Purity >98.0%
Drying Loss 20.0% to 24.0%

Storage Temperature

Room temperature (A cool,
dark place, <15°C is
recommended); Powder: -20°C

for 3 years, 4°C for 2 years.

Solubility

H20: < 0.1 mg/mL (insoluble)
Ethanol: < 1 mg/mL (insoluble)
DMSO: < 1 mg/mL (insoluble
or slightly soluble) 1 M HCI:
33.33 mg/mL (with warming
and heat to 60°C)

3.0 Safety Precautions and Hazard Information

Calcium mesoxalate trihydrate is classified as hazardous.[1] All personnel must be familiar

with the associated risks and the required safety measures before handling the material.

3.1 GHS Hazard and Precautionary Statements
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Type Code Statement Source(s)
Hazard H302 Harmful if swallowed [1]
Harmful in contact
Hazard H312 ) ) [1]
with skin
Hazard H315 Causes skin irritation [1]
Causes serious eye
Hazard H319 o [1]
irritation

May cause respirato
Hazard H335 ) .y- P i [1]
irritation

_ Wash skin thoroughly
Precaution P264 _ [11[5]
after handling

Do not eat, drink or
Precaution P270 smoke when using [1][5]

this product

Use only outdoors or
Precaution P271 in a well-ventilated [1]

area

Wear protective
Precaution P280 gloves/protective [11[5]

clothing/eye protection

IF SWALLOWED: Call
_ a POISON CENTER
Precaution P301+P312 ) [1]
or doctor if you feel

unwell

IF ON SKIN: Wash

Precaution P302+P352 with plenty of soap [1]
and water

Precaution P405 Store locked up [1]

Precaution P501 Dispose of [1]

contents/container to
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an approved waste

disposal plant

3.2 Required Personal Protective Equipment (PPE)

To minimize exposure risk, the following PPE must be worn at all times when handling Calcium
mesoxalate trihydrate:

Respiratory Protection: A NIOSH (US) or CEN (EU) approved particulate respirator is
required when dusts are generated.[1][2]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use and disposed of properly after handling.[2]

o Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2]

» Skin and Body Protection: A lab coat and appropriate protective clothing to prevent skin
contact.[1][6]

4.0 Experimental Protocols

4.1 Protocol for Receiving and Storing

 Inspection: Upon receipt, inspect the container for any damage or signs of a compromised
seal.

» Verification: Confirm that the label information matches the order details and the Safety Data
Sheet (SDS).

e Inventory: Log the material into the laboratory's chemical inventory system.

o Storage: Transfer the container to the appropriate storage location immediately. Store in a
cool, dry, and well-ventilated place, away from incompatible materials.[1][2] The container
must be kept tightly sealed to prevent moisture absorption, as the material is hygroscopic.[2]
[5] For long-term stability, storage at -20°C is recommended for the powder form.[3]

4.2 Protocol for Laboratory Handling and Weighing
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Preparation: Ensure an eyewash station and safety shower are accessible.[6] Read the
entire SDS before beginning work.

Engineering Controls: Perform all handling operations that may generate dust, including
weighing and transferring, within a certified chemical fume hood or a glove box to ensure
adequate ventilation and containment.[2]

Aliquotting: Carefully open the container. Using a clean spatula, weigh the desired amount of
Calcium mesoxalate trihydrate onto weighing paper or into a suitable vessel.

Avoid Dust: Handle the powder gently to avoid creating dust.[1][2]

Cleaning: After handling, thoroughly wipe down the work surface and any equipment used.
Wash hands and any exposed skin with soap and water.[1]

4.3 Protocol for Spill Management and Waste Disposal
Evacuate: Evacuate non-essential personnel from the immediate spill area.
Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, prevent the further spread of the powder. Avoid any actions
that could generate dust.[2]

Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, labeled, and
sealed container for disposal.[2][5] Do not use compressed air for cleaning.

Decontamination: Clean the spill area thoroughly with a wet cloth or paper towels, and place
the cleaning materials into the waste container.

Disposal: Dispose of the waste material and any contaminated items through an approved
hazardous waste disposal program, in accordance with all local, state, and federal
regulations.[1]

5.0 Visual Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of
Calcium mesoxalate trihydrate from receipt to disposal.
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Workflow for Handling and Storage of Calcium Mesoxalate Trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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